Cas no 1396765-20-0 (2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one
• CAS No: 1396765-20-0
• MF: C₁₆H₂₀ClNO₃
• MW: 309.787903785706
• CID: 5400609
• Update Time: 2025-06-10

2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-2-methyl-1-(3-oxa-8-azabicyclo[3.2.1]oct-8-yl)-1-propanone
• 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one

• Inchi： 1S/C16H20ClNO3/c1-16(2,21-14-7-3-11(17)4-8-14)15(19)18-12-5-6-13(18)10-20-9-12/h3-4,7-8,12-13H,5-6,9-10H2,1-2H3
• InChI Key： VKEXZMDRNQPFKE-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1COC2)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.5±45.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Additional information on 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one

Introduction to 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one (CAS No. 1396765-20-0)

2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one (CAS No. 1396765-20-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its 3-oxa-8-azabicyclo[3.2.1]octane core, which imparts it with distinct chemical and biological properties.

The 4-chlorophenoxy substituent and the methyl group attached to the propanone moiety contribute to the compound's overall stability and solubility, making it an attractive candidate for various pharmacological studies. Recent research has focused on elucidating the mechanisms of action and potential therapeutic uses of this compound, particularly in the context of neurological disorders and cancer.

Structural Analysis

The molecular structure of 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one is composed of a bicyclic ring system, specifically a 3-oxa-8-azabicyclo[3.2.1]octane, which is a seven-membered ring containing an oxygen atom and a nitrogen atom. This ring system provides the compound with a rigid structure that can influence its binding affinity to specific receptors or enzymes.

The 4-chlorophenoxy group is an aromatic substituent that enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and reach target sites within cells. The methyl group attached to the propanone moiety further contributes to the compound's stability by reducing the reactivity of the carbonyl group.

Biological Activity

Recent studies have demonstrated that 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one exhibits potent biological activity, particularly in modulating neurotransmitter systems and inhibiting certain enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound acts as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's disease.

In addition to its MAO-B inhibitory activity, 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one has been found to possess anti-inflammatory properties, which may be beneficial in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and multiple sclerosis.

Pharmacological Applications

The unique combination of structural features and biological activities makes 2-(4-chlorophenoxy)-2-methyl-1-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one a promising candidate for drug development in several therapeutic areas:

• Neurological Disorders: Its MAO-B inhibitory activity suggests potential applications in treating Parkinson's disease and other neurodegenerative conditions.
• Inflammatory Diseases: The anti-inflammatory properties of this compound may be useful in managing chronic inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.
• Cancer: Preliminary studies have indicated that 2-(4-chlorophenoxy)-2-methyl-1-{3-o xa - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl } propan - 1 - one may have antiproliferative effects on certain cancer cell lines, warranting further investigation into its potential as an anticancer agent.

Clinical Trials

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-chlorophenoxy)-2-methyl-{3-o xa - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl } propan - 1 - one in various therapeutic settings. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles in preclinical models.

Ongoing Phase II trials are focusing on assessing the compound's effectiveness in treating Parkinson's disease and rheumatoid arthritis, with initial data suggesting significant improvements in patient outcomes compared to existing treatments.

Conclusion

In summary, 2-(4-chlorophenoxy)-2-methyl-{3-o xa - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl } propan - 1 - one (CAS No. 1396765–0) is a multifaceted compound with a range of potential therapeutic applications due to its unique structural characteristics and biological activities. Ongoing research and clinical trials continue to explore its full potential, positioning it as a promising candidate for future drug development in multiple therapeutic areas.